4-methoxy-3-[3-(3-methoxyphenoxy)propoxy]benzaldehyde

• IUPAC Name: 4-methoxy-3-[3-(3-methoxyphenoxy)propoxy]benzaldehyde
• InChI: InChI=1S/C18H20O5/c1-20-15-5-3-6-16(12-15)22-9-4-10-23-18-11-14(13-19)7-8-17(18)21-2/h3,5-8,11-13H,4,9-10H2,1-2H3
• InChI Key: MNZRERMZBZJJCY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCCCOC2=C(C=CC(=C2)C=O)OC
• Molecular Formula: C18H20O5
• Molecular Weight: 316.3 g/mol

Description

4-methoxy-3-[3-(3-methoxyphenoxy)propoxy]benzaldehyde, also known as MPB, is a synthetic compound that has been widely used in scientific research. This compound is known for its ability to inhibit the activity of certain enzymes, making it a valuable tool for studying various biochemical and physiological processes.

Mechanism of Action

4-methoxy-3-[3-(3-methoxyphenoxy)propoxy]benzaldehyde inhibits the activity of 12-LOX and other enzymes by binding to their active sites and preventing them from carrying out their catalytic functions. This inhibition leads to a decrease in the production of inflammatory mediators and other molecules that contribute to the development of diseases.
Biochemical and Physiological Effects:
The inhibition of 12-LOX and other enzymes by this compound has been shown to have various biochemical and physiological effects. For example, this compound has been shown to reduce the production of leukotrienes, which are inflammatory mediators that contribute to the development of asthma, allergies, and other inflammatory diseases. This compound has also been shown to reduce the growth and proliferation of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-methoxy-3-[3-(3-methoxyphenoxy)propoxy]benzaldehyde in lab experiments is its ability to selectively inhibit the activity of specific enzymes. This allows researchers to study the biochemical and physiological effects of inhibiting these enzymes without affecting other cellular processes. However, one limitation of using this compound is its potential toxicity, which can vary depending on the concentration and duration of exposure.

Future Directions

There are several future directions for research related to 4-methoxy-3-[3-(3-methoxyphenoxy)propoxy]benzaldehyde. One area of focus is the development of more selective and potent inhibitors of 12-LOX and other enzymes that are involved in the development of diseases. Another area of focus is the study of the role of this compound in other physiological processes, such as immune function and neurodegeneration. Additionally, there is a need for further research on the potential toxicity of this compound and its derivatives, as well as their pharmacokinetics and pharmacodynamics in vivo.
Conclusion:
In conclusion, this compound is a synthetic compound that has been widely used in scientific research. Its ability to selectively inhibit the activity of specific enzymes makes it a valuable tool for studying various biochemical and physiological processes. While there are both advantages and limitations to using this compound in lab experiments, its potential for future research is promising.

Synthesis Methods

The synthesis of 4-methoxy-3-[3-(3-methoxyphenoxy)propoxy]benzaldehyde involves a multi-step process that starts with the reaction of 4-methoxybenzaldehyde with 3-bromo-1-chloropropane to form 4-methoxy-3-(3-bromopropoxy)benzaldehyde. This intermediate is then reacted with 3-methoxyphenol in the presence of a base to produce this compound. The final product is purified using column chromatography.

Scientific Research Applications

4-methoxy-3-[3-(3-methoxyphenoxy)propoxy]benzaldehyde has been used in various scientific research studies, including those related to cancer, inflammation, and cardiovascular diseases. One of the main applications of this compound is as an inhibitor of the enzyme 12-lipoxygenase (12-LOX), which is involved in the production of inflammatory mediators and the development of certain types of cancer. This compound has also been shown to inhibit the activity of other enzymes, such as 15-lipoxygenase (15-LOX), which is involved in the development of atherosclerosis.